Cas no 2227847-53-0 ((2S)-2-2-(propan-2-yl)phenyloxirane)

• Product Name: (2S)-2-2-(propan-2-yl)phenyloxirane
• CAS No: 2227847-53-0
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 6027608
• PubChem ID: 165762093
• Update Time: 2025-05-26

(2S)-2-2-(propan-2-yl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-2-(propan-2-yl)phenyloxirane
• 2227847-53-0
• (2S)-2-[2-(propan-2-yl)phenyl]oxirane
• EN300-1750346

• Inchi： 1S/C11H14O/c1-8(2)9-5-3-4-6-10(9)11-7-12-11/h3-6,8,11H,7H2,1-2H3/t11-/m1/s1
• InChI Key： RDWJECBXUHNTNQ-LLVKDONJSA-N
• SMILES： O1C[C@@H]1C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.5Ų

Additional information on (2S)-2-2-(propan-2-yl)phenyloxirane

Introduction to (2S)-2-2-(propan-2-yl)phenyloxirane (CAS No. 2227847-53-0)

(2S)-2-2-(propan-2-yl)phenyloxirane, identified by the Chemical Abstracts Service Number (CAS No.) 2227847-53-0, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This chiral epoxide derivative has garnered attention due to its unique structural properties and potential applications in drug development and material science. The compound's stereochemistry, particularly its (S)-configuration, plays a crucial role in its reactivity and biological activity, making it a subject of extensive research.

The molecular structure of (2S)-2-2-(propan-2-yl)phenyloxirane consists of a phenyl ring substituted with a propan-2-yl group at the second position, followed by an oxirane (epoxide) ring. This configuration imparts distinct electronic and steric properties, which are highly valuable in the design of pharmacophores. The presence of the oxirane ring makes the compound a versatile intermediate in organic synthesis, particularly in the formation of carbon-carbon bonds through ring-opening reactions.

In recent years, there has been growing interest in the use of chiral epoxides like (2S)-2-2-(propan-2-yl)phenyloxirane in the development of enantioselective catalysts and asymmetric synthesis methodologies. These compounds are particularly useful in constructing complex molecular architectures with high enantiomeric purity, which is essential for many pharmaceutical applications. The (S)-configuration of this compound has been found to enhance its binding affinity to specific biological targets, making it a promising candidate for drug discovery.

One of the most compelling aspects of (2S)-2-2-(propan-2-yl)phenyloxirane is its role as a precursor in the synthesis of various bioactive molecules. Researchers have leveraged its reactivity to develop novel therapeutic agents targeting different disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors, suggesting potential applications in treating conditions such as inflammation and neurodegenerative diseases.

The oxirane ring in (2S)-2-2-(propan-2-yl)phenyloxirane can undergo various chemical transformations, including nucleophilic opening, electrophilic addition, and ring-opening metathesis. These reactions allow for the introduction of diverse functional groups, enabling the construction of complex molecules with tailored properties. Such versatility makes this compound an invaluable tool in synthetic chemistry, particularly for researchers working on complex natural product analogs and drug candidates.

Recent advancements in computational chemistry have further enhanced our understanding of the reactivity and selectivity of (2S)-2-2-(propan-2-yl)phenyloxirane. Molecular modeling studies have provided insights into how the stereochemistry of the compound influences its interactions with biological targets. These insights have been instrumental in designing more effective synthetic strategies and optimizing reaction conditions for higher yields and enantiomeric purity.

The pharmaceutical industry has also recognized the potential of (2S)-2-2-(propan-2-yl)phenyloxirane as a building block for novel drug candidates. Its ability to serve as a chiral intermediate allows for the rapid assembly of enantiomerically pure compounds, which are often required for regulatory approval and clinical efficacy. Several ongoing clinical trials are exploring derivatives of this compound for their therapeutic potential in various diseases.

In addition to its pharmaceutical applications, (2S)-2-2-(propan-2-yl)phenyloxirane has shown promise in material science. Its unique structural features make it suitable for developing advanced polymers and coatings with enhanced mechanical properties and chemical resistance. Researchers are investigating its potential use in creating novel materials that can be applied in industries such as aerospace, automotive, and electronics.

The synthesis of (2S)-2-2-(propan-2-yl)phenyloxirane presents both challenges and opportunities for chemists. While traditional synthetic routes have been well-established, there is ongoing research aimed at improving yield and reducing environmental impact. Green chemistry principles are being applied to develop more sustainable methods for producing this compound, ensuring that future supplies meet both industrial and regulatory standards.

In conclusion, (CAS No. 2227847-53-0) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features, chiral configuration, and reactivity make it a valuable tool for researchers working on drug development, materials science, and organic synthesis. As our understanding of its properties continues to grow, so too will its role in advancing scientific innovation and addressing global challenges.